Cas no 165047-95-0 (Benzene,1,3-diethynyl-5-methyl-)
165047-95-0 structure
Product Name:Benzene,1,3-diethynyl-5-methyl-
CAS No:165047-95-0
MF:C11H8
MW:140.181222915649
CID:110502
PubChem ID:45079326
Update Time:2025-04-18
Benzene,1,3-diethynyl-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,3-diethynyl-5-methyl-
- 1,3-diethynyl-5-methylbenzene
- Benzene, 1,3-diethynyl-5-methyl- (9CI)
- DTXSID70663686
- 3,5-diethynyltoluene
- Benzene,1,3-diethynyl-5-methyl-(9ci)
- BENZENE, 1,3-DIETHYNYL-5-METHYL-
- 165047-95-0
-
- Inchi: 1S/C11H8/c1-4-10-6-9(3)7-11(5-2)8-10/h1-2,6-8H,3H3
- InChI Key: TYNKSNSSWJVOBT-UHFFFAOYSA-N
- SMILES: C1(C)C=C(C#C)C=C(C#C)C=1
Computed Properties
- Exact Mass: 140.06264
- Monoisotopic Mass: 140.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 2.8
Experimental Properties
- PSA: 0
Benzene,1,3-diethynyl-5-methyl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
165047-95-0 (Benzene,1,3-diethynyl-5-methyl-) Related Products
- 766-97-2(4-Ethynyltoluene)
- 935-14-8(1,4-Diethynylbenzene)
- 25837-47-2(Phenylacetylene-d6)
- 7567-63-7(1,3,5-Triethynylbenzene)
- 3240-11-7(Ethynyl-2-d-benzene)
- 766-82-5(3-Ethynyltoluene)
- 1785-61-1(1,3-Diethynylbenzene)
- 25837-46-1(Phenyl-d5-acetylene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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